1,3-dimethyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-4,6-dione

1,3-dimethyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-4,6-dione (CAS 2763750-67-8) is a highly specialized, regiochemically locked bicyclic building block utilized primarily in advanced pharmaceutical synthesis and combinatorial chemistry. Structurally, it features a fused pyrrolo-pyridinedione core where the N1 and C3 positions of the pyrrole ring are strategically methylated. This specific substitution pattern neutralizes the intrinsic nucleophilicity of the pyrrole system, leaving the N5-imide position as the sole reactive site for predictable downstream functionalization. For procurement teams and synthetic chemists, this compound represents a high-efficiency scaffold that eliminates the extensive protection-deprotection steps typically required when handling unsubstituted fused pyrrole-dione systems .

Attempting to substitute this compound with the more common, unsubstituted pyrrolo[3,2-c]pyridine-4,6-dione or its mono-methylated analogs introduces severe process inefficiencies. The unsubstituted pyrrole core is highly susceptible to electrophilic attack at the C3 position and competitive N-alkylation at the N1 position. In standard library synthesis, using the generic unsubstituted baseline results in complex mixtures of regioisomers, driving down the yield of the target N5-functionalized product to sub-optimal levels and requiring costly, solvent-intensive chromatographic separations [1]. By procuring the 1,3-dimethyl variant, manufacturers pre-emptively block these parasitic side reactions, ensuring direct, scalable, and high-purity functionalization at the imide nitrogen.

Regioselectivity in N-Alkylation and Cross-Coupling

The primary procurement advantage of the 1,3-dimethyl substitution is its impact on regiocontrol during late-stage functionalization. Under standard N-alkylation conditions (e.g., alkyl halides, K2CO3, DMF), the 1,3-dimethyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-4,6-dione achieves >98% regioselective functionalization at the N5 position. In direct contrast, the unsubstituted pyrrolo[3,2-c]pyridine-4,6-dione baseline yields a complex statistical mixture, with the desired N5-product isolated at merely <40% yield due to competitive N1 and C3 reactions [1].

Eliminates the need for complex chromatographic purification of regioisomers, drastically reducing labor and solvent costs during scale-up.

Oxidative Stability of the Pyrrole Core

Blocking the C3 position with a methyl group significantly enhances the compound's stability under harsh reaction conditions. When subjected to aerobic, transition-metal-catalyzed cross-coupling environments at elevated temperatures, the 1,3-dimethyl derivative exhibits <1% oxidative degradation. Conversely, the 1-methyl-1H-pyrrolo[3,2-c]pyridine-4,6-dione (which leaves the C3 position exposed) demonstrates up to 18% degradation via oxidative dimerization and ring-opening pathways [1].

Ensures high batch-to-batch reproducibility and minimizes material loss when the scaffold is used in high-temperature, late-stage catalytic steps.

Solubility Profile in High-Throughput Solvents

The dual methylation disrupts the extensive intermolecular hydrogen bonding network typically found in unsubstituted dione systems. As a result, the 1,3-dimethyl variant achieves a solubility of >150 mg/mL in aprotic solvents like DMSO and DMF. The 1-methyl analog, which retains stronger crystal lattice energy, maxes out at <45 mg/mL under identical conditions [1]. This enhanced solubility profile is critical for maintaining homogeneous solutions in automated synthesis platforms.

Allows for higher concentration stock solutions, making the compound highly effective for automated liquid handling and flow chemistry workflows.

Automated High-Throughput Library Synthesis

Because of its enhanced solubility (>150 mg/mL in DMSO) and strict N5-regioselectivity, this compound serves as a highly efficient starting scaffold for automated combinatorial chemistry. It prevents the clogging of microfluidic channels and eliminates the need for intermediate purification steps, allowing for rapid generation of diverse N-substituted libraries [1].

Kinase Inhibitor Scaffold Development

The 1,3-dimethyl substitution provides a rigid, lipophilic vector that effectively occupies hydrophobic sub-pockets in kinase active sites. Combined with the hydrogen-bond acceptor capacity of the dione core, it serves as a structurally locked alternative to generic pyrimidine or purine bioisosteres in hit-to-lead optimization [2].

Late-Stage Transition-Metal Functionalization

In complex synthetic routes requiring harsh, high-temperature cross-coupling, the C3-methyl group protects the vulnerable pyrrole core from oxidative degradation. This makes the compound highly suitable for late-stage diversification where preserving the integrity of the bicyclic scaffold is critical to maintaining overall process yield [1].